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Compound of Interest

Compound Name: 3-Fluoro-4-(methylthio)phenol

CAS No.: 13333-79-4

Cat. No.: B178303 Get Quote

A foundational element of safe laboratory practice is a comprehensive understanding of the

chemical's intrinsic properties and associated hazards. While specific toxicological data for 3-
Fluoro-4-(methylthio)phenol is not extensively published, a reliable hazard profile can be

constructed by examining its structural analogues and constituent functional groups: phenols,

fluorinated aromatics, and organosulfur compounds.[3][4][5][6]

Phenols are known to be corrosive and systemically toxic, capable of causing severe chemical

burns and being rapidly absorbed through the skin, which can lead to systemic effects on the

central nervous system, liver, and kidneys.[3][7][8][9] The presence of a fluorine atom can

modulate the compound's acidity and lipophilicity, potentially enhancing its biological activity

and skin penetration.[2] The methylthio group classifies it as an organosulfur compound, which

can have varied toxicities and often present as inhalation hazards.[4][5]

Based on data from closely related compounds such as 4-(Methylthio)phenol and other

fluorinated phenols, 3-Fluoro-4-(methylthio)phenol should be regarded as harmful if

swallowed, inhaled, or in contact with skin, and as a substance that causes serious skin and

eye irritation.[10][11][12][13]

Table 1: Physicochemical and Safety Data for 3-Fluoro-4-(methylthio)phenol
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Property Value Source(s)

Chemical Formula C₇H₇FOS [14][15]

Molecular Weight 158.19 g/mol [14][15]

Appearance Solid [16]

CAS Number 13333-79-4 [14][17]

GHS Pictogram GHS07 (Exclamation Mark) [17]

Hazard Statements

(Anticipated)

H302+H312+H332: Harmful if

swallowed, in contact with skin

or if inhaled.H315: Causes

skin irritation.H319: Causes

serious eye irritation.

[10][12]

Precautionary Statements

(Anticipated)

P261: Avoid breathing

dust.P264: Wash skin

thoroughly after

handling.P280: Wear

protective gloves/protective

clothing/eye

protection.P302+P352: IF ON

SKIN: Wash with plenty of

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[10][12]

Exposure Controls: A Multi-Layered Defense
Strategy
Mitigating exposure is achieved through a hierarchy of controls, beginning with engineering

solutions and supplemented by rigorous personal protective equipment (PPE) protocols.
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Engineering Controls: The Primary Barrier
The volatility of phenol and the potential for fine particulate matter from the solid form of 3-
Fluoro-4-(methylthio)phenol mandate that all handling procedures be performed within a

certified chemical fume hood.[3][9] The causality is straightforward: the fume hood's constant

airflow captures and exhausts airborne contaminants, preventing them from entering the

operator's breathing zone and the general laboratory environment. The sash should always be

positioned as low as is practical to maximize capture efficiency.

Personal Protective Equipment (PPE): The Last Line of
Defense
The selection and proper use of PPE is a non-negotiable aspect of handling this compound.

The following ensemble is mandatory:

Eye and Face Protection: ANSI Z87.1-compliant chemical splash goggles are required at all

times. When there is a heightened risk of splashing (e.g., during bulk transfers or when

heating solutions), a full-face shield must be worn over the goggles.

Skin and Body Protection: A flame-resistant laboratory coat, fully fastened, is the minimum

requirement. All laboratory work should be conducted in long pants and closed-toe shoes.

For tasks with a higher splash potential, a chemically resistant apron made of neoprene or

butyl rubber is recommended.[3]

Hand Protection: Due to the high absorption risk of phenols through the skin, glove selection

is critical. For incidental contact, double-gloving with standard nitrile gloves (minimum 8 mil

thickness) is advised.[3] For extended handling or direct immersion, utility-grade neoprene or

butyl rubber gloves should be worn, as these materials offer greater resistance to phenols.[3]

Always consult the glove manufacturer's compatibility data and change gloves immediately

upon contamination.

Standard Operating Procedures: A Lifecycle
Approach
A systematic methodology for the entire lifecycle of the chemical within the laboratory—from

receipt and storage to use and disposal—is essential for ensuring safety.
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Storage and Segregation
Store 3-Fluoro-4-(methylthio)phenol in a cool, dry, well-ventilated area. The container must

be kept tightly closed. It should be segregated from incompatible materials, particularly strong

oxidizing agents, to prevent potentially violent reactions.

Experimental Protocols: Weighing and Solution
Preparation

Preparation: Before handling, ensure the chemical fume hood is operational and the work

area is clear of clutter. Assemble all necessary equipment, including a designated waste

container.

Weighing: All weighing operations must be performed inside the fume hood. Use a

disposable weigh boat to prevent contamination of the analytical balance.

Transfer: Use a chemically compatible spatula for solid transfers. Minimize the creation of

dust.

Dissolution: When preparing solutions, add the solid 3-Fluoro-4-(methylthio)phenol slowly

and incrementally to the solvent while stirring. This controlled addition mitigates the risk of

splashing and controls any potential exothermic reactions.

Waste Disposal
All materials contaminated with 3-Fluoro-4-(methylthio)phenol, including empty containers,

used PPE, and spill cleanup debris, must be treated as hazardous waste. Dispose of this waste

in clearly labeled, sealed containers in accordance with all institutional, local, and federal

regulations. Never pour this chemical or its solutions down the drain.[7]

Emergency Response Protocols
Preparedness is paramount. All personnel must be familiar with emergency procedures before

beginning work with this compound.

Spill Management
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In the event of a spill, the following workflow must be initiated immediately. The primary

objective is to isolate the area, ensure personnel safety, and then manage the cleanup in a

controlled manner.

Immediate Actions Assessment & Preparation Containment & Cleanup Decontamination & Reporting

Alert Personnel & Evacuate Area Isolate Spill & Restrict Access Assess Spill Size & Consult SDSIf safe to proceed Don Appropriate PPE Contain Spill with Inert Absorbent Carefully Collect & Bag Waste Decontaminate Spill Area Report Incident to Supervisor

Click to download full resolution via product page

Figure 1: A systematic workflow for managing a chemical spill.

First Aid Measures
Immediate and correct first aid is critical to minimizing injury from exposure. All exposures must

be followed by professional medical evaluation.[11]

Exposure Event

Immediate First Aid Actions

Medical Attention

Identify Route of Exposure

Skin Contact:
Immediately remove all contaminated clothing.

Flush skin with copious amounts of water for 15+ minutes.
Use PEG-400 if available.

Eye Contact:
Immediately flush eyes with eyewash station for 15+ minutes, lifting eyelids.

Inhalation:
Move person to fresh air.

If not breathing, give artificial respiration.

Ingestion:
Do NOT induce vomiting.
Rinse mouth with water.

Never give anything by mouth to an unconscious person.

Seek Immediate Medical Attention for ALL Exposures.
Provide SDS to medical personnel.
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Figure 2: First aid decision workflow following chemical exposure.

A crucial point for skin exposure to phenols is the use of polyethylene glycol (PEG-300 or PEG-

400) for decontamination, as it is more effective than water at removing phenol from the skin.[8]

If PEG is part of the laboratory's standard operating procedure for phenol work, it should be

used immediately after a gross rinse with water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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